Cas no 1465024-90-1 (Furan, 3-butyl-3-(chloromethyl)tetrahydro-)

• Product Name: Furan, 3-butyl-3-(chloromethyl)tetrahydro-
• CAS No: 1465024-90-1
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5281483
• Update Time: 2025-10-31

Furan, 3-butyl-3-(chloromethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-butyl-3-(chloromethyl)tetrahydro-

• Inchi： 1S/C9H17ClO/c1-2-3-4-9(7-10)5-6-11-8-9/h2-8H2,1H3
• InChI Key： BAPDZDHPRNWBRY-UHFFFAOYSA-N
• SMILES： O1CCC(CCCC)(CCl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Furan, 3-butyl-3-(chloromethyl)tetrahydro-

Furan, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1465024-90-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Furan, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1465024-90-1) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by a tetrahydrofuran backbone substituted with a butyl group and a chloromethyl moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure not only facilitates the development of novel therapeutic agents but also opens up avenues for exploring innovative synthetic pathways.

The CAS No. 1465024-90-1 designation provides a unique identifier for this chemical entity, ensuring unambiguous recognition in scientific literature and industrial applications. The presence of both the butyl and chloromethyl functional groups imparts distinct reactivity, making it an invaluable building block for medicinal chemists. The tetrahydrofuran ring, a saturated five-membered heterocycle, enhances the compound's stability while allowing for selective modifications at key positions.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating heterocyclic scaffolds into drug candidates. Furan derivatives, including those with tetrahydrofuran cores, have been extensively studied for their potential in modulating biological targets such as enzymes and receptors. The 3-butyl-3-(chloromethyl)tetrahydro-furan structure exemplifies this trend, as it can be further functionalized to produce molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its utility in constructing complex molecular architectures. The chloromethyl group, in particular, serves as a versatile handle for introducing various substituents through nucleophilic addition reactions. This property has been leveraged in the synthesis of peptidomimetics and other biologically relevant molecules. Furthermore, the butyl group contributes to the lipophilicity of the compound, which is often a critical factor in determining drug absorption and distribution.

Recent advancements in computational chemistry have further highlighted the significance of Furan, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1465024-90-1) as a pharmacophore. Molecular modeling studies have demonstrated that this scaffold can effectively interact with target proteins through multiple binding modes, enhancing binding affinity and selectivity. Such insights have guided the design of novel compounds with improved therapeutic profiles.

The pharmaceutical industry has also embraced green chemistry principles in the synthesis of this intermediate. Efforts to develop more sustainable synthetic routes have led to the exploration of catalytic methods that minimize waste and energy consumption. For instance, transition metal-catalyzed reactions have been employed to achieve regioselective functionalization of the tetrahydrofuran ring, thereby improving yield and purity.

Another area of interest is the exploration of Furan derivatives in oncology research. Preclinical studies have indicated that certain tetrahydrofuran-based compounds exhibit promising antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The structural features of 3-butyl-3-(chloromethyl)tetrahydro-furan make it an attractive candidate for further investigation in this context.

Moreover, the compound's potential extends beyond traditional small-molecule drugs. Its ability to serve as a precursor for macromolecular therapeutics has been explored in recent years. For example, conjugation strategies involving Furan derivatives have been employed to develop targeted protein degradation agents and immunotherapeutics. These emerging fields highlight the versatility of this chemical intermediate.

In conclusion, Furan, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1465024-90-1) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative drug candidates. As research continues to uncover new applications for this compound, its importance in advancing therapeutic innovation is poised to grow even further.